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Compound of Interest

Compound Name: DL-valine

cat. No.: B559544

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of DL-Valine, tailored for researchers, scientists, and drug development professionals.
While DL-Valine is not classified as a hazardous substance, adherence to proper laboratory
waste management protocols is essential for maintaining a safe work environment and
ensuring regulatory compliance.[1][2][3]

Immediate Safety and Hazard Identification

According to Safety Data Sheets (SDS), DL-Valine is not considered hazardous under the
2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] It is not classified for
acute toxicity, skin corrosion/irritation, or as a carcinogen.[2][4] However, as a standard
laboratory practice, all chemical waste should be handled with care.[5]

Recommended Personal Protective Equipment (PPE) when handling DL-Valine waste:

Eye Protection: Wear chemical safety goggles or eyeglasses with side protection.[1][4]

Hand Protection: Use chemical-resistant gloves inspected prior to use.[2][3]

Body Protection: A standard lab coat is necessary to prevent skin contact.[1]

Respiratory Protection: If there is a risk of dust formation, use a certified particulate filter
respirator.[4]

Quantitative Data Summary
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The following table summarizes key physical and chemical properties of DL-Valine relevant to
its handling and disposal.

Property Value Source(s)
Physical State White, Powder Solid [1]
Molecular Formula CsH11NO:2 [3]
Molecular Weight 117.15 g/mol

Melting Point 283.5-285°C (542.3-545°F) [1]

pH ~6.1 (50 g/L water solution) [1]
Solubility Soluble in water. [1]

Odor Odorless [1]

Step-by-Step Disposal Protocol

This protocol outlines the required procedure for the safe collection, storage, and disposal of
DL-Valine waste. The primary and recommended disposal route for any laboratory chemical,
regardless of hazard classification, is through an institution's Environmental Health and Safety
(EHS) program.[5][6]

Step 1: Waste Segregation

e Pure DL-Valine: Collect waste that is solely DL-Valine (solid powder or aqueous solutions)
in a dedicated waste container.

» Mixed Waste: If DL-Valine is mixed with other solvents or chemicals, the entire mixture must
be treated as hazardous waste according to the most hazardous component in the mixture.

e Incompatibilities: Do not mix DL-Valine waste with strong oxidizing agents.[1][4] Keep waste
streams segregated by chemical compatibility, not alphabetically.[6][7] For example, keep
acids, bases, flammables, and oxidizers in separate containers.[8]

Step 2: Waste Collection and Containerization
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e Solid Waste: Collect dry, uncontaminated DL-Valine powder and any contaminated materials
(e.g., weighing paper, gloves, wipes) in a clearly labeled, sealed container.[9]

e Liquid Waste: Collect aqueous solutions of DL-Valine in a sealed, leak-proof container.

o Container Choice: Wastes must be stored in containers made of a compatible material with
tightly fitting caps.[7] Plastic bottles are often preferred over glass for chemical waste when
compatibility is not an issue.[6] The container must be in good condition with no leaks or rust.
[10]

Step 3: Labeling
o All waste containers must be labeled as soon as waste is added.[5]

e Use your institution's official hazardous waste tag.[6] The label must include:

[¢]

The words "Hazardous Waste".[6]

[¢]

Full chemical name: "DL-Valine". Do not use abbreviations or formulas.[6] For mixtures,
list all components and their approximate concentrations.[7]

[e]

Date of waste generation or when the container becomes full.[5][6]

[e]

The principal investigator's name, department, and room number.[6]

Step 4: On-Site Storage

Store waste containers in a designated "Satellite Accumulation Area” (SAA) within the
laboratory.[8]

Ensure containers are kept closed at all times except when waste is being added.[7][11]

Provide secondary containment for liquid waste containers to mitigate spills.[5]

Do not accumulate more than 55 gallons of hazardous waste at one time in your laboratory.

[5]

Step 5: Final Disposal
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o Contact EHS: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or an approved chemical waste contractor.[6][9] Do not
transport hazardous waste yourself.[5]

o Prohibited Disposal Methods:

o Sewer Disposal: Do not empty DL-Valine into drains or sewers.[4][11] While some
guidelines allow for drain disposal of certain non-hazardous chemicals, it is not a
recommended practice in a professional research setting without explicit written
permission from EHS.[6][12]

o Trash Disposal: Disposal of any chemical into the solid waste system (regular trash) is
generally not allowed.[6]

Step 6: Disposal of Empty Containers

e An empty container that held DL-Valine can typically be disposed of as regular trash after
being triple-rinsed with water.[5][10]

e The rinsate from a non-hazardous chemical like DL-Valine can usually be discharged to the
sanitary sewer.

» Deface or completely remove the original chemical label from the empty, rinsed container
before placing it in the trash.[5]

Spill Management
In the event of a spill:

¢ Avoid dust formation. For dry spills, gently sweep or vacuum the material into a designated
waste container.[9]

 If necessary, moisten the material slightly to prevent it from becoming airborne.[9]
o Clean the affected area with water and detergent.

o Collect all cleanup materials (wipes, absorbent pads) and dispose of them as DL-Valine
waste.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DL-
Valine waste in a laboratory setting.

Caption: Decision workflow for DL-Valine waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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